Cas no 197245-22-0 (N-Bsmoc-L-isoleucine)
N-Bsmoc-L-isoleucine structure
Product Name:N-Bsmoc-L-isoleucine
CAS No:197245-22-0
MF:C16H19NO6S
MW:353.390163660049
CID:92296
PubChem ID:7578015
Update Time:2025-04-18
N-Bsmoc-L-isoleucine Chemical and Physical Properties
Names and Identifiers
-
- N-Bsmoc-L-isoleucine
- N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-isoleucine~Bsmoc-Ile-OH
- (2S,3S)-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]-3-methylpentanoic acid
- N-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-isoleucine
- Bsmoc-Ile-OH
- N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-isoleucine
- L-Isoleucine, N-[[(1,1-dioxidobenzo[b]thien-2-yl)methoxy]carbonyl]-
- DTXSID20428828
- AKOS024348909
- 197245-22-0
-
- MDL: MFCD03792472
- Inchi: 1S/C16H19NO6S/c1-3-10(2)14(15(18)19)17-16(20)23-9-12-8-11-6-4-5-7-13(11)24(12,21)22/h4-8,10,14H,3,9H2,1-2H3,(H,17,20)(H,18,19)/t10-,14-/m0/s1
- InChI Key: IOTFSDWKSLUDSZ-HZMBPMFUSA-N
- SMILES: S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)[C@@H](C)CC)=O)(=O)=O
Computed Properties
- Exact Mass: 353.09330850g/mol
- Monoisotopic Mass: 353.09330850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.1
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Color/Form: White solid
- Density: 1.355
- Melting Point: 97-100°C
- Boiling Point: 606.5°C at 760 mmHg
- Flash Point: 320.6°C
- Refractive Index: 1.578
- PSA: 121.64000
- LogP: 3.32550
- Solubility: Insoluble in water
N-Bsmoc-L-isoleucine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
197245-22-0 (N-Bsmoc-L-isoleucine) Related Products
- 197245-15-1(N-Bsmoc-L-alanine)
- 197245-17-3(N-Bsmoc-L-valine)
- 197245-29-7(N-Bsmoc-L-methionine)
- 197245-21-9(N-Bsmoc-L-leucine)
- 197245-19-5(N-Bsmoc-L-phenylalanine)
- 197245-31-1(N-Bsmoc-L-asparagine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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